Cas no 1805202-36-1 (3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1805202-36-1
• MF: C₈H₅F₅N₂O₄
• MW: 288.128319501877
• CID: 4843360
• Update Time: 2025-10-29

3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H5F5N2O4/c9-6(10)4-5(19-8(11,12)13)3(2-16)1-14-7(4)15(17)18/h1,6,16H,2H2
• InChI Key： BGCOIGNBYCTMIY-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(CO)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 1.9
• Topological Polar Surface Area: 88.2

Additional information on 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol

3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1805202-36-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule incorporates several functional groups, including a difluoromethyl group, a nitro group, a trifluoromethoxy group, and a hydroxymethyl group, each contributing to its distinct chemical behavior.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol, leveraging advanced catalytic systems and optimized reaction conditions. These methods not only enhance the yield but also ensure high purity, making the compound suitable for specialized applications in research and industry.

The presence of the nitro group in the molecule significantly influences its electronic properties, making it a valuable substrate for further functionalization in organic synthesis. Researchers have explored its role as an intermediate in the construction of bioactive molecules, particularly in the development of novel pharmaceutical agents targeting specific biological pathways.

One of the most promising applications of 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol lies in its potential as a precursor for agrochemicals. Its ability to undergo selective transformations under controlled conditions has been exploited to synthesize herbicides and fungicides with improved efficacy and reduced environmental impact.

Moreover, the trifluoromethoxy group imparts unique steric and electronic effects to the molecule, enhancing its stability and reactivity in certain chemical environments. This feature has been leveraged in recent studies to develop advanced materials with tailored properties for use in electronics and optoelectronics.

In terms of environmental impact, researchers have conducted extensive studies on the degradation pathways of 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol under various conditions. These studies have revealed that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems.

Looking ahead, the integration of computational chemistry tools with experimental techniques is expected to further elucidate the properties of 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol, paving the way for novel applications in drug discovery and materials science.